Cas no 2137611-80-2 (1-(methoxycarbonyl)cyclooctane-1-carboxylic acid)

• Product Name: 1-(methoxycarbonyl)cyclooctane-1-carboxylic acid
• CAS No: 2137611-80-2
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 6592527
• PubChem ID: 67932044
• Update Time: 2025-05-19

1-(methoxycarbonyl)cyclooctane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(methoxycarbonyl)cyclooctane-1-carboxylic acid
• 1,1-Cyclooctanedicarboxylic acid, 1-methyl ester
• SCHEMBL9806701
• EN300-1083751
• 2137611-80-2

• Inchi： 1S/C11H18O4/c1-15-10(14)11(9(12)13)7-5-3-2-4-6-8-11/h2-8H2,1H3,(H,12,13)
• InChI Key： FLFSYTUQHYRHCT-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)(C(OC)=O)CCCCCCC1

Computed Properties

• Exact Mass: 214.12050905g/mol
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.126±0.06 g/cm3(Predicted)
• Boiling Point: 330.6±25.0 °C(Predicted)
• pka: 3.59±0.20(Predicted)

Additional information on 1-(methoxycarbonyl)cyclooctane-1-carboxylic acid

1-(Methoxycarbonyl)cyclooctane-1-carboxylic acid (CAS No. 2137611-80-2)

1-(Methoxycarbonyl)cyclooctane-1-carboxylic acid is a compound with the CAS registry number 2137611-80-2. This compound belongs to the class of carboxylic acids and is characterized by its unique structure, which includes a cyclooctane ring substituted with both a methoxycarbonyl group and a carboxylic acid group. The molecule's structure makes it a valuable compound in various chemical and pharmaceutical applications.

The synthesis of 1-(methoxycarbonyl)cyclooctane-1-carboxylic acid typically involves multi-step reactions, often starting from cyclooctane derivatives. Recent advancements in organic synthesis have enabled more efficient methods for producing this compound, including the use of transition metal catalysts and microwave-assisted reactions. These methods not only improve yield but also reduce reaction time, making the production process more cost-effective.

One of the key properties of cyclooctane carboxylic acids is their ability to form stable esters and amides, which are widely used in the pharmaceutical industry. For instance, methoxycarbonylated cyclooctane derivatives have been explored as potential drug delivery agents due to their ability to enhance drug solubility and bioavailability. Recent studies have demonstrated that these compounds can serve as carriers for poorly water-soluble drugs, significantly improving their therapeutic efficacy.

In addition to its pharmaceutical applications, cyclooctane-based compounds are also finding uses in materials science. The rigid structure of the cyclooctane ring provides mechanical stability to polymers and coatings, making them suitable for high-performance applications. Researchers have recently developed novel polymers incorporating methoxycarbonylated cyclooctane moieties, which exhibit enhanced thermal stability and mechanical strength compared to traditional polymers.

The chemical stability of 1-(methoxycarbonyl)cyclooctane-1-carboxylic acid makes it an ideal candidate for use in harsh chemical environments. Its resistance to hydrolysis under acidic or basic conditions has been validated through extensive testing, making it suitable for industrial applications where durability is critical. Furthermore, its compatibility with various solvents has facilitated its use in large-scale chemical processes.

Recent research has also focused on the biological activity of cyclooctane carboxylic acids. Studies have shown that these compounds exhibit moderate anti-inflammatory and antioxidant properties, suggesting potential applications in nutraceuticals and cosmeceuticals. The methoxycarbonylated derivative has been found to possess enhanced bioactivity compared to its non-methoxycarbonylated counterpart, attributed to improved absorption and reduced toxicity.

In terms of environmental impact, cyclooctane-based compounds are generally considered less hazardous than many other organic chemicals. Their biodegradability has been assessed under various conditions, with results indicating that they degrade relatively quickly under aerobic conditions. This makes them a more sustainable choice for industries seeking eco-friendly alternatives.

The versatility of 1-(methoxycarbonyl)cyclooctane-1-carboxylic acid continues to drive innovation across multiple disciplines. Its unique combination of chemical stability, functional versatility, and biological activity positions it as a key compound in the development of new materials, drugs, and industrial products. As research progresses, new applications for this compound are expected to emerge, further solidifying its importance in modern chemistry.